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Compound of Interest

1-(3,4-Dimethoxyphenyl)-2-
Compound Name:

phenylethanone
CAS No.: 3141-93-3
Cat. No.: B493268
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An In-depth Technical Guide to the Basic Properties of 1-(3,4-Dimethoxyphenyl)-2-
phenylethanone

Authored by: Gemini, Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of the fundamental properties of 1-
(3,4-Dimethoxyphenyl)-2-phenylethanone, a key intermediate in organic synthesis. The
document is intended for researchers, scientists, and professionals in drug development,
offering in-depth information on its chemical and physical characteristics, spectroscopic profile,
synthesis, and safety protocols. The guide emphasizes the practical application of this
knowledge in a laboratory setting, supported by authoritative references.

Introduction and Chemical Identity

1-(3,4-Dimethoxyphenyl)-2-phenylethanone, also known by its synonym 3',4'-
Dimethoxydeoxybenzoin, is an aromatic ketone that serves as a versatile building block in the
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synthesis of various biologically active molecules. Its structure, featuring a dimethoxy-
substituted phenyl ring and a benzyl group, provides a reactive scaffold for further chemical
modifications.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 1-(3,4-dimethoxyphenyl)-2-phenylethanone[1]
Synonyms 3',4'-Dimethoxydeoxybenzoin

CAS Number 3141-93-3[1]

Molecular Formula C16H1603[1]

Molecular Weight 256.30 g/mol [1]

InChl Key PCHUBNOSEWYQAT-UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 1-(3,4-Dimethoxyphenyl)-2-phenylethanone are
crucial for its handling, storage, and application in chemical reactions.

Table 2: Physicochemical Data

Property Value Source(s)

White crystal or crystalline

Appearance (2]
powder

Melting Point 70-72 °C [2]

Boiling Point 163-165 °C [2]

Soluble in ethanol, acetone,
Solubility and dimethylformamide; [2]

slightly soluble in water.

Storage Temperature Refrigerator
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The solubility profile indicates that this compound is best utilized in organic solvent systems. Its
stability under standard laboratory conditions makes it a reliable reagent for multi-step
syntheses.

Spectroscopic Profile

A thorough understanding of the spectroscopic data is essential for the identification and
characterization of 1-(3,4-Dimethoxyphenyl)-2-phenylethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

* 'H NMR: The proton NMR spectrum provides characteristic signals corresponding to the
aromatic and aliphatic protons in the molecule.

e 13C NMR: The carbon NMR spectrum reveals the number and types of carbon atoms,
confirming the compound's carbon skeleton.

Infrared (IR) Spectroscopy

The IR spectrum of 1-(3,4-Dimethoxyphenyl)-2-phenylethanone displays key absorption
bands that correspond to its functional groups. A prominent peak for the carbonyl (C=0) stretch
is expected around 1680-1700 cm~1. The presence of aromatic C-H and C=C bonds, as well as
C-O stretches from the methoxy groups, will also be evident.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound. The molecular ion peak [M]* would be observed at m/z 256.3.

Synthesis Methodology

The most common and efficient method for the synthesis of 1-(3,4-Dimethoxyphenyl)-2-
phenylethanone is the Friedel-Crafts acylation.[3] This electrophilic aromatic substitution
reaction involves the acylation of an aromatic ring.

Friedel-Crafts Acylation Workflow
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Caption: Workflow for the synthesis of 1-(3,4-Dimethoxyphenyl)-2-phenylethanone via

Friedel-Crafts acylation.

Detailed Experimental Protocol

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon
or nitrogen), dissolve 1,2-dimethoxybenzene (veratrole) in a suitable anhydrous solvent such
as dichloromethane (CH2ClL2).

Catalyst Addition: Cool the solution in an ice bath and slowly add a Lewis acid catalyst,
typically aluminum chloride (AICIs). The choice of a strong Lewis acid is critical to facilitate
the formation of the acylium ion.[3]

Acylating Agent Addition: Add phenylacetyl chloride dropwise to the cooled reaction mixture.
The slow addition helps to control the exothermic nature of the reaction.

Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress
using Thin Layer Chromatography (TLC).

Quenching and Work-up: Once the reaction is complete, carefully quench the mixture by
pouring it over crushed ice and an acidic solution (e.g., dilute HCI) to decompose the
aluminum chloride complex.

Extraction: Extract the aqueous layer with an organic solvent like dichloromethane or ethyl
acetate.

Purification: Combine the organic layers, dry over an anhydrous salt (e.g., Na2S0a), filter,
and concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel or by recrystallization.

Applications in Research and Development

1-(3,4-Dimethoxyphenyl)-2-phenylethanone is a valuable intermediate in medicinal

chemistry and materials science.[2] Its structural motifs are found in a variety of biologically

active compounds, making it a key starting material for the synthesis of novel therapeutic

agents.
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Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 1-
(3,4-Dimethoxyphenyl)-2-phenylethanone.

Table 3: GHS Hazard Information

Hazard Statement Code Description

Harmful if swallowed H302 May cause harm if ingested.

s Can cause irritation upon skin
Causes skin irritation H315
contact.

. o Can cause serious irritation to
Causes serious eye irritation H319
the eyes.

May irritate the respiratory tract

May cause respiratory irritation ~ H335 o
if inhaled.

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.[4]

» Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust or vapors.[4]

o Storage: Store in a cool, dry place away from incompatible materials.[4] A refrigerator is
recommended for long-term storage.

o Spill and Disposal: In case of a spill, sweep up the solid material, avoiding dust generation,
and place it in a suitable container for disposal.[4] Dispose of the chemical in accordance
with local, state, and federal regulations.
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Caption: Logical relationship for the safe handling of 1-(3,4-Dimethoxyphenyl)-2-
phenylethanone.

Conclusion

1-(3,4-Dimethoxyphenyl)-2-phenylethanone is a chemical intermediate with well-defined
properties that make it highly useful in organic synthesis. This guide has provided a detailed
overview of its identity, physicochemical properties, spectroscopic characteristics, synthesis,
and safety protocols to aid researchers in its effective and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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